4-(4-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)piperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-(1-ethyl-3,5-dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol-1-yl)pyrimidine
• InChI: InChI=1S/C17H23N9O2S/c1-4-25-14(3)17(13(2)22-25)29(27,28)24-7-5-23(6-8-24)15-9-16(20-11-19-15)26-12-18-10-21-26/h9-12H,4-8H2,1-3H3
• InChI Key: ZBQLDYWFAYAORV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)S(=O)(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=NC=N4)C
• Molecular Formula: C17H23N9O2S
• Molecular Weight: 417.5 g/mol
• CAS No.: 1795303-74-0

Description

4-(4-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)piperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyrimidine is a useful research compound. Its molecular formula is C17H23N9O2S and its molecular weight is 417.49. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research into the anticancer potential of derivatives related to the specified compound has shown promising results. For instance, a study demonstrated the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, which were evaluated for their antiproliferative effect against various human cancer cell lines. Among these derivatives, certain compounds exhibited significant activity, highlighting their potential as anticancer agents (Mallesha et al., 2012). Another study focused on the design, synthesis, and evaluation of novel carboxamides, sulfonamides, ureas, and thioureas derived from 1,2,4-oxadiazol-3-ylmethyl-piperazin-1-yl substituted with pyrazolo[1,5-a]pyrimidine analogs. Several of these compounds showed good anticancer activity against the HeLa cell line, indicating their potential for further investigation as anticancer drugs (Kumar et al., 2016).

Antimicrobial and Anti-Inflammatory Activity

The synthesis of new heterocyclic compounds containing a sulfonamido moiety suitable for use as antibacterial agents has also been explored. Some of these newly synthesized compounds were found to exhibit high antibacterial activities, indicating their potential as novel antibacterial drugs (Azab et al., 2013). In addition, the antimicrobial evaluation of novel pyrazolopyrimidines incorporated with mono- and diphenylsulfonyl groups revealed that several derivatives showed activity exceeding that of a reference drug, suggesting their usefulness in combating bacterial and fungal infections (Alsaedi et al., 2019).

Insecticidal Agents

The compound's derivatives have been investigated for their insecticidal properties as well. A study synthesized bioactive sulfonamide thiazole derivatives as potential insecticidal agents against the cotton leafworm, Spodoptera littoralis. Some derivatives showed potent toxic effects, highlighting their potential application as insecticidal agents (Soliman et al., 2020).